Cas no 15050-04-1 (Ethyl 6-methoxy-1H-indole-2-carboxylate)

Ethyl 6-methoxy-1H-indole-2-carboxylate Properties

Names and Identifiers

• Ethyl 6-methoxy-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylicacid, 6-methoxy-, ethyl ester
• 6-METHOXY-1H-INDOLE-2-CARBOXYLIC ACID ETHYL ESTER
• Ethyl 6-methoxy-2-indolecarboxylate
• Indole-2-carboxylic acid, 6-methoxy-, ethyl ester
• Ethyl 6-methoxy-1H-indole-2-carboxylate #
• SCHEMBL1319990
• 15050-04-1
• Oprea1_681677
• 1H-Indole-2-carboxylic acid, 6-methoxy-, ethyl ester
• BB 0262633
• Ethyl6-methoxy-1H-indole-2-carboxylate
• ethyl 6-methoxyindole-2-carboxylate
• J-518831
• CS-0103593
• DTXSID80346514
• EN300-56916
• MFCD01544121
• AKOS005174370
• SY040111
• LS-04473
• LH0047
• Z293535818
• Ethyl 6-methoxy-2-indolecarboxylate
• ALBB-014227
• 6-Methoxy-1H-indole-2-carboxylic acid ethyl ester
• 1H-Indole-2-carboxylic acid, 6-Methoxy-, ethyl ester
• +Expand

• MDL： MFCD01544121
• InChIKey： HYFAOIAKHGVBMX-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H13NO3/c1-3-16-12(14)11-6-8-4-5-9(15-2)7-10(8)13-11/h4-7,13H,3H2,1-2H3
• SMILES： CCOC(=O)C1=CC2=C(C=C(C=C2)OC)N1

Computed Properties

• Exact Mass: 219.08959
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 219.08954328g/mol
• Heavy Atom Count: 16
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 51.32
• Refractive Index: 1.599
• Boiling Point: 380.2℃/760mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 183.7±22.3 °C
• Density: 1.2±0.1 g/cm3